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Compound of Interest

Compound Name: JTE 7-31

Cat. No.: B1673101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, manufacturing

considerations, and biological context of JTE 7-31, a selective cannabinoid receptor 2 (CB2)

agonist. The information is intended for researchers, scientists, and professionals involved in

drug development and discovery.

Core Compound Data
JTE 7-31 is a potent and selective agonist for the CB2 receptor, with a significantly lower

affinity for the CB1 receptor, minimizing the potential for central nervous system side effects.[1]

Its chemical and physical properties are summarized below.

Property Value

IUPAC Name
2-[2-(4-Hydroxyphenyl)ethyl]-5-methoxy-4-

(pentylamino)-2,3-dihydro-1H-isoindol-1-one

CAS Number 194358-72-0

Chemical Formula C22H28N2O3

Molecular Weight 368.47 g/mol

Appearance Solid powder
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Quantitative Biological Data
JTE 7-31 exhibits high affinity and selectivity for the human CB2 receptor. The following table

summarizes its binding affinity.

Receptor Binding Affinity (Ki)

Human CB1 11 nM

Human CB2 0.088 nM

Synthesis of JTE 7-31
The synthesis of JTE 7-31 is detailed in the patent literature, specifically in patent

WO1997029079. The overall synthetic scheme is depicted below, followed by a detailed

experimental protocol.

Synthesis Pathway
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Preparation of Intermediate 1

Preparation of Intermediate 2

Final Assembly

Starting Material A Intermediate 1

Reaction Step 1
Reagents & Conditions

Starting Material B Intermediate 2

Reaction Step 2
Reagents & Conditions

Intermediate 1

JTE 7-31Reaction Step 3
Reagents & Conditions

Intermediate 2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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